Cas no 1640282-42-3 (Zunsemetinib)

Zunsemetinib is a small-molecule inhibitor targeting the mitogen-activated protein kinase (MAPK) pathway, specifically designed to modulate aberrant signaling in inflammatory and oncogenic processes. Its selective inhibition of key kinases within this pathway demonstrates potential therapeutic efficacy in conditions such as rheumatoid arthritis and certain cancers. The compound exhibits favorable pharmacokinetic properties, including oral bioavailability and tissue penetration, enhancing its clinical applicability. Preclinical studies indicate robust target engagement and a manageable safety profile, with reduced off-target effects compared to broader kinase inhibitors. Zunsemetinib’s mechanism of action positions it as a promising candidate for precision medicine approaches, particularly in diseases driven by dysregulated MAPK signaling.

Zunsemetinib structure

Product Name:Zunsemetinib

CAS No:1640282-42-3

MF:C₂₅H₂₂ClF₂N₅O₃

MW:513.923691272736

CID:5068418

PubChem ID:86291496

Update Time:2025-05-26

Zunsemetinib Chemical and Physical Properties

Names and Identifiers

- zunsemetinib
- AX2VWG0ZCR
- Zunsemetinib [INN]
- Zunsemetinib [USAN]
- ATI450
- CDD450
- GTPL11681
- BDBM175242
- WHO 11983
- US9115089, 49
- (1(2H),4'-Bipyridin)-2-one, 3-chloro-4-((3,5-difluoro-2-pyridinyl)methoxy)-2'-(2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl)-5',6-dimethyl-, (-)-
- (p)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-(1,4'-bipyridin)-2-one
- 3-chloro-4-[(3,5-difluoro
- Zunsemetinib (USAN)
- ATI-450
- CHEMBL3704901
- G18510
- EX-A6292
- Zunsemetinib [USAN:INN]
- HY-139553A
- CS-0374185
- SCHEMBL16279876
- UNII-AX2VWG0ZCR
- DA-48795
- AKOS040756965
- (P)-(3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one)
- 3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-1-(2-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5-methylpyridin-4-yl)-6-methylpyridin-2-one
- 1640282-44-5
- 1639791-42-6
- (2'R)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
- ATI 450 [WHO-DD]
- CS-0204147
- 3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
- [1(2H),4'-Bipyridin]-2-one, 3-chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl-, (2'S)-
- DA-59321
- MS-29543
- CDD-450
- GLXC-27291
- (R)-Zunsemetinib
- 1640282-42-3
- 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-[2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl]-6-methylpyridin-2-one
- Ati 450
- D12237
- 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-{2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl}-6-methylpyridin-2-one
- Zunsemetinib?
- (-)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
- HY-139553
- (2'S)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
- Zunsemetinib
- Inchi： 1S/C25H22ClF2N5O3/c1-13-10-30-18(17-5-6-29-24(32-17)25(3,4)35)9-20(13)33-14(2)7-21(22(26)23(33)34)36-12-19-16(28)8-15(27)11-31-19/h5-11,35H,12H2,1-4H3
- InChI Key： FQPQMJULRZINPV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C)N(C1=O)C1=CC(C2=CC=NC(C(C)(C)O)=N2)=NC=C1C)OCC1C(=CC(=CN=1)F)F

Computed Properties

Exact Mass: 513.1379236g/mol
Monoisotopic Mass: 513.1379236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 888
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 101

Zunsemetinib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-139553-5mg	Zunsemetinib	1640282-42-3	99.37%	5mg	￥8500	2024-04-19
MedChemExpress	HY-139553-10mg	Zunsemetinib	1640282-42-3	99.37%	10mg	￥14500	2023-08-31
ChemScence	CS-0204147-5mg	Zunsemetinib	1640282-42-3		5mg	$850.0	2022-04-27
ChemScence	CS-0204147-10mg	Zunsemetinib	1640282-42-3		10mg	$1450.0	2022-04-27
MedChemExpress	HY-139553-1mg	Zunsemetinib	1640282-42-3	99.37%	1mg	￥3400	2024-04-19
Ambeed	A1549971-5mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	5mg	$137.0	2025-02-27
Ambeed	A1549971-10mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	10mg	$233.0	2025-02-27
Ambeed	A1549971-25mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	25mg	$441.0	2025-02-27
Ambeed	A1549971-100mg	Zunsemetinib	1640282-42-3	98%	100mg	$6280.0	2024-07-21
1PlusChem	1P023OTN-25mg	Zunsemetinib	1640282-42-3	99%	25mg	$3241.00	2024-06-19

Zunsemetinib Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1640282-42-3)Zunsemetinib

Order Number:A1013880

Stock Status:in Stock

Quantity:5mg/10mg/25mg/100mg

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:15

Price ($):765.0/1305.0/2520.0/5652.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1640282-42-3)Zunsemetinib；[1(2H),4'-BIPYRIDIN]-2-ONE, 3-CHLORO-4-[(3,5-DIFLUORO-2-PYRIDINYL)METHOXY]-2'-[2-(1-HYDROXY-1-METHY

Order Number:LE2711

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:42

Price ($):discuss personally

Email:18501500038@163.com

Zunsemetinib Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

1640282-42-3 (Zunsemetinib) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1640282-42-3)Zunsemetinib

Purity:99%/99%/99%/99%

Quantity:5mg/10mg/25mg/100mg

Price ($):765.0/1305.0/2520.0/5652.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1640282-42-3)Zunsemetinib；[1(2H),4'-BIPYRIDIN]-2-ONE, 3-CHLORO-4-[(3,5-DIFLUORO-2-PYRIDINYL)METHOXY]-2'-[2-(1-HYDROXY-1-METHY

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry